3,4,5-Trimethylcyclohexanone

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 3,4,5-trimethylcyclohexan-1-one
• InChI: InChI=1S/C9H16O/c1-6-4-9(10)5-7(2)8(6)3/h6-8H,4-5H2,1-3H3
• InChI Key: LCIRUMSWOJUWCO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)CC(C1C)C

Description

3,4,5-Trimethylcyclohexanone is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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3,4,5-trimethylcyclohexanol obtained in step 1 was dissolved in dichloromethane. Dess-Martin reagent (3.1 g, 7.34 mmol) was added in one portion. Trifluoroacetic acid anhydride (0.56 mL, 7.34 mmol) was added, and the solution was stirred at RT for 18 h. Sodium hydroxide (1 N, 30 mL) and diethyl ether (100 mL) were added. The reaction mixture was stirred at RT for one hour. The organic layer was washed with NaOH (1N, 30 ml), brine 930 ml), dried over anhydrous Na2SO4, filtered, and concentrated. The product was purified by SiO2 chromatography (Hexane/EtOAc 5:1) to give 3,4,5-trimethylcyclohexanone (758 mg, 73.6% from 3,4,5-trimethylphenol).